Cas no 70110-38-2 (2-Bromo-N-(1-phenylethyl)acetamide)

• Product Name: 2-Bromo-N-(1-phenylethyl)acetamide
• CAS No: 70110-38-2
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• MDL: MFCD05624926
• CID: 59052
• PubChem ID: 10776520
• Update Time: 2025-10-20

2-Bromo-N-(1-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-(1-phenylethyl)acetamide
• 2-bromo-N-(1-phenylethyl)acetamide(SALTDATA: FREE)
• N-bromoacetylphenylethylamine
• 70110-38-2
• MFCD05624926
• LS-03568
• DTXSID20444785
• FT-0683286
• AKOS016345663
• CS-0313913
• AKOS000319675
• SCHEMBL6426547
• STL066920
• ALBB-010542
• DB-074258
• acetamide, 2-bromo-N-(1-phenylethyl)-
• 2-BROMO-N-(1-PHENYL-ETHYL)-ACETAMIDE

• MDL： MFCD05624926
• Inchi： 1S/C10H12BrNO/c1-8(12-10(13)7-11)9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,12,13)
• InChI Key： RNCXLSVGMXDLOZ-UHFFFAOYSA-N
• SMILES： BrCC(NC(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 241.01000
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.382
• Boiling Point: 373.345°C at 760 mmHg
• Flash Point: 179.593°C
• Refractive Index: 1.558
• PSA: 29.10000
• LogP: 2.64960

2-Bromo-N-(1-phenylethyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-Bromo-N-(1-phenylethyl)acetamide

Comprehensive Analysis of 2-Bromo-N-(1-phenylethyl)acetamide (CAS No. 70110-38-2): Properties, Applications, and Industry Trends

2-Bromo-N-(1-phenylethyl)acetamide (CAS No. 70110-38-2) is a specialized organic compound with a molecular formula of C₁₀H₁₂BrNO. This bromoacetamide derivative features a phenyl-ethyl substituent, making it a valuable intermediate in synthetic chemistry. Its unique structure combines a reactive bromoacetamide group with a chiral center, enabling diverse applications in pharmaceuticals, agrochemicals, and material science. Researchers frequently search for "2-Bromo-N-(1-phenylethyl)acetamide synthesis" or "CAS 70110-38-2 suppliers," reflecting its industrial relevance.

The compound’s physicochemical properties include a molecular weight of 242.11 g/mol and a melting point range of 85–90°C. Its solubility profile—soluble in polar organic solvents like ethanol and acetone but insoluble in water—makes it ideal for controlled reactions. Recent studies highlight its role in peptide coupling and chiral auxiliary applications, aligning with trends in asymmetric synthesis. Google Trends data shows growing interest in "green chemistry alternatives for bromoacetamides," prompting innovations in solvent-free synthesis methods for this compound.

In pharmaceutical research, 2-Bromo-N-(1-phenylethyl)acetamide serves as a precursor for N-heterocyclic compounds, which are pivotal in drug discovery. Its stereoselective reactivity is exploited to create enantiomerically pure intermediates for APIs (Active Pharmaceutical Ingredients). Forum discussions often query "70110-38-2 safety data" or "scalable production of phenylethyl acetamides," underscoring the need for transparent technical documentation.

From an SEO perspective, long-tail keywords like "2-Bromo-N-(1-phenylethyl)acetamide HPLC analysis" or "CAS 70110-38-2 NMR spectrum" attract niche audiences. Analytical techniques such as GC-MS and FT-IR are critical for quality control, as purity (>98%) is essential for research-grade batches. The compound’s stability under inert atmospheres and compatibility with palladium-catalyzed cross-coupling reactions further enhance its utility in modern organic synthesis.

Emerging applications include its use in photoresist materials for semiconductor manufacturing, responding to the global chip shortage. Patent databases reveal novel methods to reduce byproducts during bromoacetylation, addressing environmental concerns. Sustainability-focused queries like "biodegradable bromoacetamide derivatives" reflect shifting industry priorities, pushing manufacturers to adopt greener protocols for 70110-38-2.

Regulatory compliance is another hot topic. While not classified as hazardous, proper storage (2–8°C, desiccated) and handling (gloves, goggles) are emphasized in SDS documents. Searches for "2-Bromo-N-(1-phenylethyl)acetamide regulatory status" peak in regions with stringent chemical regulations, such as the EU and North America.

In conclusion, 2-Bromo-N-(1-phenylethyl)acetamide (CAS 70110-38-2) bridges academic research and industrial innovation. Its versatility in chiral synthesis, coupled with evolving eco-friendly production methods, positions it as a compound of enduring significance. Future developments may focus on catalytic recycling systems to minimize waste, aligning with circular economy principles.